KS15

• Molecular Formula: C20H22BrNO4
• Molecular Weight: 420.3 g/mol
• InChI: InChI=1S/C20H22BrNO4/c1-3-25-19(20(23)24)12-16-5-4-6-17(11-16)14(2)22-26-13-15-7-9-18(21)10-8-15/h4-11,19H,3,12-13H2,1-2H3,(H,23,24)/b22-14+/t19-/m1/s1
• InChIKey: GWSVRVKPZVYTCS-VZMFNRANSA-N

KS15: Cryptochrome Inhibitor Overview

KS15 is a small-molecule cryptochrome (CRY) inhibitor containing a 2-ethoxypropanoic acid scaffold that directly binds the C-terminal region of both CRY1 and CRY2 [1]. It disrupts the protein–protein interaction between CRYs and BMAL1, thereby impairing CRY-mediated feedback repression of CLOCK:BMAL1-dependent E-box transcription with an EC50 of 4.9 µM [1]. KS15 exhibits anti-proliferative activity selectively in breast cancer cells, reduces circadian rhythm amplitude, and delays circadian phase in cultured fibroblasts [1][2].

Mechanism CRY1/2 inhibitor disrupting CRY–BMAL1 feedback interaction

Assay Fit E-box-luciferase transcription reporter studies

Model Fit Circadian rhythm disruption and cancer cell-line research

• [1] Jang J, Chung S, Choi Y, Lim HY, Son Y, Chun SK, Son GH, Kim K, Suh YG, Jung JW. The cryptochrome inhibitor KS15 enhances E-box-mediated transcription by disrupting the feedback action of a circadian transcription-repressor complex. Life Sci. 2018;200:49-55. doi:10.1016/j.lfs.2018.03.022 View Source
• [2] Chun SK, Jang J, Chung S, Yun H, Kim NJ, Jung JW, Son GH, Suh YG, Kim K. A synthetic cryptochrome inhibitor induces anti-proliferative effects and increases chemosensitivity in human breast cancer cells. Biochem Biophys Res Commun. 2015;467(2):441-446. doi:10.1016/j.bbrc.2015.09.103 View Source

KS15 Substitution Risk Analysis

Cryptochrome-targeting compounds are functionally dichotomous: KL001 and its derivatives act as CRY stabilizers by blocking FBXL3-mediated ubiquitination, thereby lengthening circadian period [1], whereas KS15 is a CRY inhibitor that blocks the CRY–BMAL1 interaction, enhancing E-box transcription and shortening circadian period [2]. These opposite mechanisms produce divergent transcriptional and phenotypic outputs that cannot be assumed interchangeable. Additionally, CRY isoform-selective compounds (e.g., M47 for CRY1, TH301 for CRY2) differ from the dual CRY1/2 profile of KS15, further precluding simple functional substitution [3].

KS15 (CRY Inhibitor) Enhances E-box transcription by blocking CRY–BMAL1 interaction; shortens circadian period.

KL001 Class (CRY Stabilizer) Prevents CRY degradation via FBXL3; lengthens circadian period without activating E-box.

Opposite transcriptional mechanisms preclude direct functional substitution.

Isoform-selective CRY modulators (e.g., CRY1-only or CRY2-only) may not replicate the dual CRY1/2 inhibition profile of KS15.

• [1] Hirota T, Lee JW, St John PC, Sawa M, Iwaisako K, Noguchi T, Pongsawakul PY, Sonntag T, Welsh DK, Brenner DA, Doyle FJ 3rd, Schultz PG, Kay SA. Identification of small molecule activators of cryptochrome. Science. 2012;337(6098):1094-1097. doi:10.1126/science.1223710 View Source
• [2] Jang J, Chung S, Choi Y, Lim HY, Son Y, Chun SK, Son GH, Kim K, Suh YG, Jung JW. The cryptochrome inhibitor KS15 enhances E-box-mediated transcription by disrupting the feedback action of a circadian transcription-repressor complex. Life Sci. 2018;200:49-55. doi:10.1016/j.lfs.2018.03.022 View Source
• [3] PMC12380416, Figure 4: Small molecules targeting CRY proteins. National Library of Medicine, 2025. View Source

KS15 Comparative Evidence

CRY Inhibitor vs. Stabilizer: E-Box Transcription

KS15 enhances CLOCK:BMAL1-driven E-box-dependent transcription by inhibiting the CRY–BMAL1 interaction, with an EC50 of 4.9 µM [1]. In contrast, KL001 functions as a CRY stabilizer by preventing ubiquitin-dependent degradation of CRY proteins via FBXL3, which lengthens the circadian period without directly activating E-box transcription [2]. Whereas KS15 impairs CRY-mediated feedback repression, KL001 potentiates it, producing functionally opposite effects on the core circadian transcriptional loop [1][2].

E-Box Transcription

Class-level inference

KS15 EC50 4.9 µM (enhances)

KL001 No E-box activation (stabilizes CRY)

Opposite functional direction on core clock transcription.

E-box-luciferase reporter; different cell lines.

Evidence Dimension	Functional effect on E-box-mediated transcription
Target Compound Data	KS15: EC50 = 4.9 µM (enhances E-box transcription by disrupting CRY–BMAL1 interaction)
Comparator Or Baseline	KL001: No direct E-box activation; stabilizes CRY (prevents FBXL3-mediated degradation), lengthens circadian period
Quantified Difference	Opposite direction of effect: KS15 activates E-box transcription; KL001 does not (stabilizes CRY-dependent repression). No shared quantitative EC50 metric.
Conditions	KS15: E-box-luciferase reporter assay in HEK293 or U2OS cells; KL001: Bmal1-dLuc reporter in U2OS cells

Why This Matters

Procurement of a CRY modulator must distinguish inhibitors from stabilizers; KS15 is the only well-characterized synthetic CRY inhibitor that directly enhances E-box transcription, whereas KL001-class compounds suppress it.

• [1] Jang J, Chung S, Choi Y, Lim HY, Son Y, Chun SK, Son GH, Kim K, Suh YG, Jung JW. The cryptochrome inhibitor KS15 enhances E-box-mediated transcription by disrupting the feedback action of a circadian transcription-repressor complex. Life Sci. 2018;200:49-55. doi:10.1016/j.lfs.2018.03.022 View Source
• [2] Hirota T, Lee JW, St John PC, Sawa M, Iwaisako K, Noguchi T, Pongsawakul PY, Sonntag T, Welsh DK, Brenner DA, Doyle FJ 3rd, Schultz PG, Kay SA. Identification of small molecule activators of cryptochrome. Science. 2012;337(6098):1094-1097. doi:10.1126/science.1223710 View Source

Cancer-Selective Anti-Proliferative Activity

KS15 exerts a dose-dependent inhibitory effect on the growth of MCF-7 human breast cancer cells but has no effect on MCF-10A non-tumorigenic mammary epithelial cells [1]. This cancer-selectivity was demonstrated in the same study using parallel cell viability and proliferation assays, establishing that KS15's anti-proliferative action is not a general cytotoxic effect but is context-dependent on the cancerous phenotype [1].

Cell Proliferation

Head-to-head

MCF-7 Dose-dependent growth inhibition

MCF-10A No significant effect

Reported cell-model response context; differential in cancer vs non-tumorigenic cells.

MTT assay, 1–10 µM range.

Evidence Dimension	Cell proliferation (dose-dependent growth inhibition)
Target Compound Data	KS15: dose-dependent growth inhibition in MCF-7 cells (concentration range 1–10 µM)
Comparator Or Baseline	MCF-10A non-tumorigenic breast epithelial cells: no significant growth inhibition by KS15 at matched concentrations
Quantified Difference	Qualitative yes/no differential: active in MCF-7, inactive in MCF-10A
Conditions	MCF-7 (ER+/PR+ breast cancer) and MCF-10A (normal breast epithelial) cell lines; MTT and cell growth curve assays

Why This Matters

For users selecting compounds for translational oncology research, KS15 offers a cancer-selective anti-proliferative profile absent in non-selective CRY modulators or general cytotoxic agents.

• [1] Chun SK, Jang J, Chung S, Yun H, Kim NJ, Jung JW, Son GH, Suh YG, Kim K. A synthetic cryptochrome inhibitor induces anti-proliferative effects and increases chemosensitivity in human breast cancer cells. Biochem Biophys Res Commun. 2015;467(2):441-446. doi:10.1016/j.bbrc.2015.09.103 View Source

Chemosensitization with Doxorubicin and Tamoxifen

Co-treatment with KS15 increased the chemosensitivity of MCF-7 cells to both doxorubicin and tamoxifen, two standard-of-care agents for breast cancer [1]. This chemosensitization effect was observed in MCF-7 cells but not in MCF-10A cells, indicating cancer-specific enhancement of anti-tumor drug activity [1].

Chemosensitization

Head-to-head

KS15 + Dox / Tam Enhanced inhibition in MCF-7

Drug alone Lower sensitivity; MCF-10A no sensitization

Combination endpoint review; supports research on circadian-drug synergy.

Qualitative enhancement; quantitative fold-change not public.

Evidence Dimension	Chemosensitivity to anti-tumor drugs
Target Compound Data	KS15 + doxorubicin: enhanced growth inhibition vs. doxorubicin alone; KS15 + tamoxifen: enhanced growth inhibition vs. tamoxifen alone
Comparator Or Baseline	Doxorubicin alone; tamoxifen alone; MCF-10A cells (no sensitization)
Quantified Difference	Qualitatively enhanced sensitivity; quantitative fold-change data not publicly available in abstracted sources
Conditions	MCF-7 human breast cancer cells; doxorubicin and tamoxifen at clinically relevant concentrations

Why This Matters

KS15 is one of the few CRY-targeting agents with demonstrated chemosensitization activity in breast cancer models, supporting its selection for combination therapy research protocols.

• [1] Chun SK, Jang J, Chung S, Yun H, Kim NJ, Jung JW, Son GH, Suh YG, Kim K. A synthetic cryptochrome inhibitor induces anti-proliferative effects and increases chemosensitivity in human breast cancer cells. Biochem Biophys Res Commun. 2015;467(2):441-446. doi:10.1016/j.bbrc.2015.09.103 View Source

Cisplatin Protection vs. SR8278 in U2OS Cells

In a direct comparative study, KS15 (50 µM) increased the cisplatin IC50 in U2OS osteosarcoma cells from 18.4 µM (DMSO control) to 41.9 µM, while the REV-ERB antagonist SR8278 (50 µM) shifted the IC50 to 37.1 µM [1]. Co-treatment with KS15 (50 µM) and SR8278 (10 µM) yielded an IC50 of 40.8 µM, indicating that KS15 alone achieves near-maximal protection comparable to the combination [1]. In HaCaT keratinocytes, KS15 (50 µM) increased the cisplatin IC50 from 3.2 µM to 6.0 µM [1].

Cisplatin IC50 Shift

Head-to-head

+23.5 µM

U2OS cells: 18.4 → 41.9 µM (KS15 50 µM)

Reported cisplatin IC50 shift context in osteosarcoma model.

KS15 alone surpassed SR8278 50 µM (37.1 µM).

Evidence Dimension	Cisplatin IC50 (µM) in three human cell lines
Target Compound Data	U2OS: 18.4 → 41.9 (+23.5 µM); HaCaT: 3.2 → 6.0 (+2.8 µM); A549: 9.4 → 12.8 (+3.4 µM) – all at 50 µM KS15
Comparator Or Baseline	SR8278 50 µM: U2OS IC50 37.1 µM; KS15 10 µM + SR8278 10 µM: U2OS IC50 33.3 µM; KS15 50 µM + SR8278 10 µM: 40.8 µM
Quantified Difference	KS15 50 µM alone surpassed SR8278 50 µM alone (41.9 vs. 37.1 µM, Δ = +4.8 µM) in U2OS cells
Conditions	U2OS, HaCaT, A549 cells treated with cisplatin for 72 h; KS15 and SR8278 co-administered; MTT assay

Why This Matters

KS15 provides greater protection against cisplatin cytotoxicity than SR8278 at matched concentration in U2OS cells, making it a preferred tool for circadian clock-mediated DNA repair and cisplatin chronotherapy studies.

• [1] Anabtawi N, Kemp MG. Pharmacological inhibition of cryptochrome and REV-ERB promotes DNA repair and cell cycle arrest in cisplatin-treated human cells. Sci Rep. 2021;11:17997. doi:10.1038/s41598-021-97603-x View Source

KS15 Scaffold vs. Derivatives 2d and 5d

KS15 is based on a 2-ethoxypropanoic acid scaffold that directly binds CRY1/2 and inhibits CRY–BMAL1 interaction [1]. Subsequent bioisosteric replacement SAR studies generated non-ethoxypropanoic acid derivatives: compound 5d (ester prodrug) and its hydrolysis product 2d (active carboxylate), which retain CRY binding (confirmed by surface plasmon resonance) and E-box-enhancing activity while exhibiting improved metabolic stability and pharmacokinetic profiles distinct from the KS15 scaffold [2].

Scaffold Comparison

Cross-study

KS15 2-Ethoxypropanoic acid scaffold

2d/5d Non-ethoxypropanoic; improved PK profile

Benchmark scaffold for SAR; supports derivative profiling studies.

Surface plasmon resonance binding; in vitro PK assays.

Evidence Dimension	Chemical scaffold and pharmacokinetic profile
Target Compound Data	KS15: 2-ethoxypropanoic acid scaffold; E-box EC50 = 4.9 µM; direct CRY1/2 binding confirmed [1]
Comparator Or Baseline	Compound 2d: non-ethoxypropanoic carboxylate; Compound 5d: ester prodrug; both exhibit desirable metabolic and PK profiles superior to KS15 scaffold [2]
Quantified Difference	PK improvement: qualitative (desirable metabolic and pharmacokinetic profiles); potency: comparable E-box activation to KS15
Conditions	E-box-luciferase reporter; surface plasmon resonance for CRY binding; in vitro metabolic stability and PK assays

Why This Matters

For medicinal chemistry teams optimizing CRY inhibitors, KS15 serves as the reference ethoxypropanoic acid scaffold from which improved drug-like derivatives (2d, 5d) were developed, enabling scaffold-hopping strategies.

• [1] Jang J, Chung S, Choi Y, Lim HY, Son Y, Chun SK, Son GH, Kim K, Suh YG, Jung JW. The cryptochrome inhibitor KS15 enhances E-box-mediated transcription by disrupting the feedback action of a circadian transcription-repressor complex. Life Sci. 2018;200:49-55. doi:10.1016/j.lfs.2018.03.022 View Source
• [2] Kim HD, Jang J, Chung S, Choi Y, Lim HY, Son Y, Chun SK, Son GH, Kim K, Suh YG, Jung JW. Development of Non-Ethoxypropanoic Acid Type Cryptochrome Inhibitors with Circadian Molecular Clock-Enhancing Activity by Bioisosteric Replacement. Pharmaceuticals. 2021;14(6):496. doi:10.3390/ph14060496 View Source

Circadian Amplitude and Phase Modulation

KS15 and several of its derivatives significantly reduced the amplitude and delayed the phase of molecular circadian rhythms in fibroblast cultures monitored via Per2-dLuc and Bmal1-dLuc reporters [1]. This amplitude-dampening and phase-delaying phenotype is mechanistically consistent with CRY inhibition, as CRY proteins are essential negative-feedback components of the circadian oscillator [1]. In Drosophila, KS15 (10 µM) decreased locomotor activity in constant darkness and minimized the number of rhythmic flies, whereas KL001 (5 µM) improved activity and elevated morning peak [2].

Circadian Amplitude

Context-dependent

KS15 reduces amplitude and delays phase in fibroblasts; Drosophila activity decreased.

Circadian disruption phenotype context; opposite to KL001 amplitude maintenance.

Exact amplitude reduction values not reported in public sources.

Evidence Dimension	Circadian rhythm amplitude and phase
Target Compound Data	KS15: significantly reduces amplitude and delays phase of Per2-dLuc and Bmal1-dLuc rhythms in cultured fibroblasts [1]; in vivo (Drosophila): decreased locomotor activity, reduced rhythmic flies [2]
Comparator Or Baseline	KL001: lengthens circadian period (stabilizes CRY), improves locomotor activity, increases rhythmic robustness [2]. DMSO vehicle: no change.
Quantified Difference	Opposite phenotypic direction (amplitude reduction vs. maintenance; phase delay vs. period lengthening); exact numerical amplitude reduction not reported in publicly accessible sources
Conditions	Rat-1 or NIH3T3 fibroblast cultures with Per2-dLuc/Bmal1-dLuc reporters; Drosophila melanogaster locomotor activity in DD (constant darkness)

Why This Matters

KS15 uniquely dampens circadian amplitude among CRY modulators, a phenotype relevant for studying circadian disruption in disease models where reduced rhythmic amplitude is pathologically significant.

• [1] Jang J, Chung S, Choi Y, Lim HY, Son Y, Chun SK, Son GH, Kim K, Suh YG, Jung JW. The cryptochrome inhibitor KS15 enhances E-box-mediated transcription by disrupting the feedback action of a circadian transcription-repressor complex. Life Sci. 2018;200:49-55. doi:10.1016/j.lfs.2018.03.022 View Source
• [2] Solovev I, Shegurova E, Fisenko A, Proshkina E, Moskalev A. Chronobiotics KL001 and KS15 Extend Lifespan and Modify Circadian Rhythms of Drosophila melanogaster. Clocks & Sleep. 2021;3(3):429-441. doi:10.3390/clockssleep3030030 View Source

KS15 Application Scenarios

Circadian Mechanistic Studies with CRY Inhibition

Researchers studying the negative feedback limb of the mammalian circadian clock should select KS15 when the experimental goal is to block CRY-mediated transcriptional repression. With an EC50 of 4.9 µM in E-box-luciferase reporter assays and demonstrated CRY–BMAL1 interaction inhibition, KS15 provides a well-defined tool for dissecting the repressive function of CRY1/2 on CLOCK:BMAL1-driven transcription [1]. This is mechanistically distinct from KL001-class stabilizers and is supported by direct co-immunoprecipitation evidence [1].

Breast Cancer Chemosensitization and Anti-Proliferation

For oncology research programs investigating circadian-clock-targeted breast cancer therapy, KS15 is directly supported by evidence of selective MCF-7 growth inhibition (with MCF-10A sparing) and enhanced sensitivity to doxorubicin and tamoxifen [2]. This cancer-selective profile makes KS15 a preferred starting compound for combination chronotherapy studies in ER+ breast cancer models [2].

Cisplatin Chronotherapy and DNA Repair Modulation

KS15 has been quantitatively benchmarked against SR8278 in U2OS, HaCaT, and A549 cell lines for cisplatin IC50 modulation, demonstrating superior protection at 50 µM in U2OS cells (IC50 41.9 µM vs. 37.1 µM for SR8278) [3]. KS15 also promotes G1 cell cycle arrest and increases XPA and p21 expression, making it a validated tool for circadian clock-mediated DNA repair and cisplatin chronotherapy studies [3].

Scaffold Optimization for CRY Inhibitor Development

KS15 serves as the reference 2-ethoxypropanoic acid scaffold for structure-activity relationship (SAR) studies aimed at developing next-generation CRY inhibitors. The non-ethoxypropanoic acid derivatives 2d and 5d were designed through bioisosteric replacement of KS15's ethoxypropanoic moiety and demonstrated improved metabolic and pharmacokinetic profiles [4]. Medicinal chemistry teams should procure KS15 as the benchmark compound for comparative SAR campaigns [4].

Application

Selection Property

Validation Focus

Circadian transcription repression studies

CRY–BMAL1 interaction inhibition

E-box-luciferase reporter assay context

Breast cancer cell-model studies

Cell-model endpoint review

MCF-7 proliferation and chemosensitization endpoints

Cisplatin DNA repair chronotherapy studies

Cisplatin IC50 modulation context

U2OS, HaCaT, A549 cell-line endpoints

CRY inhibitor scaffold optimization

Ethoxypropanoic acid scaffold benchmark

Metabolic and PK profile comparison

• [1] Jang J, Chung S, Choi Y, Lim HY, Son Y, Chun SK, Son GH, Kim K, Suh YG, Jung JW. The cryptochrome inhibitor KS15 enhances E-box-mediated transcription by disrupting the feedback action of a circadian transcription-repressor complex. Life Sci. 2018;200:49-55. doi:10.1016/j.lfs.2018.03.022 View Source
• [2] Chun SK, Jang J, Chung S, Yun H, Kim NJ, Jung JW, Son GH, Suh YG, Kim K. A synthetic cryptochrome inhibitor induces anti-proliferative effects and increases chemosensitivity in human breast cancer cells. Biochem Biophys Res Commun. 2015;467(2):441-446. doi:10.1016/j.bbrc.2015.09.103 View Source
• [3] Anabtawi N, Kemp MG. Pharmacological inhibition of cryptochrome and REV-ERB promotes DNA repair and cell cycle arrest in cisplatin-treated human cells. Sci Rep. 2021;11:17997. doi:10.1038/s41598-021-97603-x View Source
• [4] Kim HD, Jang J, Chung S, Choi Y, Lim HY, Son Y, Chun SK, Son GH, Kim K, Suh YG, Jung JW. Development of Non-Ethoxypropanoic Acid Type Cryptochrome Inhibitors with Circadian Molecular Clock-Enhancing Activity by Bioisosteric Replacement. Pharmaceuticals. 2021;14(6):496. doi:10.3390/ph14060496 View Source